N,N'-{4-[3-(Diethylamino)propoxy]-1,3-phenylene}dibenzamide

• CAS RN: 59621-89-5
• Molecular Formula: C27H31N3O3
• Molecular Weight: 445.6 g/mol
• IUPAC Name: N-[3-benzamido-4-[3-(diethylamino)propoxy]phenyl]benzamide
• InChI: InChI=1S/C27H31N3O3/c1-3-30(4-2)18-11-19-33-25-17-16-23(28-26(31)21-12-7-5-8-13-21)20-24(25)29-27(32)22-14-9-6-10-15-22/h5-10,12-17,20H,3-4,11,18-19H2,1-2H3,(H,28,31)(H,29,32)
• InChI Key: FSNDQHKUPFTVND-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCOC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

N,N'-{4-[3-(Diethylamino)propoxy]-1,3-phenylene}dibenzamide is a useful research compound. Its molecular formula is C27H31N3O3 and its molecular weight is 445.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N'-{4-[3-(Diethylamino)propoxy]-1,3-phenylene}dibenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N'-{4-[3-(Diethylamino)propoxy]-1,3-phenylene}dibenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of potassium carbonate (6.2 g), sodium acetate trihydrate (19 g), water (100 ml) and dioxane (100 ml) was added 1-(3'-diethylaminopropoxy)-2,4-diaminobenzene trihydrochloride (10.4 g) immediately followed by adding benzoyl chloride (13 g) while cooling with ice, and thereafter, the resulting mixture was stirred at room temperature for 2 hours. Then, after the addition of water (500 ml), the pH of the mixture was adjusted to 9 - 10 and the precipitated crystals were recovered by filtration. After washing the crystals with water, they were recrystallized twice from methanol-water to obtain 7.9 g of 1-(3'-diethylaminopropoxy)-2,4-bis(benzamido)-benzene having a melting point between 139° and 140° C.